![molecular formula C16H14BrFO3 B3036507 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde CAS No. 346611-55-0](/img/structure/B3036507.png)
3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde
Overview
Description
3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde is a chemical compound with the molecular formula C16H14BrFO3 and a molecular weight of 353.18 . It is also known by other synonyms such as ASISCHEM R31728 and Benzaldehyde, 3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]- .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H15FO3/c1-2-19-16-9-13(10-18)5-8-15(16)20-11-12-3-6-14(17)7-4-12/h3-10H,2,11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 440.7±40.0 °C and a predicted density of 1.431±0.06 g/cm3 .Scientific Research Applications
Synthesis and Analysis
- Synthesis and Spectral Analysis : A study on related compounds, 2-(N-bromoalkoxy)-5-(phenylazo)benzaldehydes, focuses on their synthesis and characterization using various spectroscopic methods. These compounds were analyzed for their structural and molecular properties, providing insights into the synthesis and analysis of similar compounds (Balachander & Manimekalai, 2017).
Chemical Properties and Reactions
- Reactions with Aldehydes : Research on fluorine-containing 3-oxo esters interacting with aldehydes, including the formation of various esters and tetrahydropyranes, sheds light on the potential reactions and properties of related compounds (Pryadeina et al., 2002).
Biomedical Applications
- Radiosynthesis and Biodistribution : A study on cyclic RGD peptides conjugated with fluorinated aldehyde-containing prosthetic groups, including [(18)F]-4-(3-fluoropropoxy)benzaldehyde, explores their potential in receptor imaging using positron emission tomography. This indicates the relevance of fluorinated benzaldehyde derivatives in biomedical imaging (Glaser et al., 2008).
Material Science Applications
- Conductive Polymers : A study on bis-aldehyde monomers, including derivatives similar to 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde, discusses their use in synthesizing electrically conductive poly(azomethine)s. These polymers demonstrated significant electrical conductivity, highlighting potential applications in materials science (Hafeez et al., 2019).
Pharmacological Research
- Pharmacological Activities : In pharmacological research, bromophenols, structurally related to this compound, were isolated from marine algae and demonstrated cytotoxic and antibacterial activities. This suggests the potential of related compounds in developing novel pharmacological agents (Lijun et al., 2005).
Mechanism of Action
Target of Action
The compound’s structure suggests it may interact with proteins or enzymes that recognize or are affected by benzylic positions .
Mode of Action
The compound likely undergoes reactions at the benzylic position, which is a common site for free radical bromination, nucleophilic substitution, and oxidation . The initiating step involves the loss of a bromo atom, leaving behind a succinimidyl radical . This radical then removes a hydrogen atom to form succinimide .
Biochemical Pathways
The reactions at the benzylic position suggest that it may influence pathways involving free radical reactions, nucleophilic substitutions, or oxidations .
Properties
IUPAC Name |
3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFO3/c1-2-20-15-8-12(9-19)7-14(17)16(15)21-10-11-3-5-13(18)6-4-11/h3-9H,2,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSYPLLHMKSNYFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)Br)OCC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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